3-Nitroisoxazole-5-carbaldehyde oxime

• CAS: 108802-82-0
• Synonyms: 5-Isoxazolecarboxaldehyde,3-nitro-,oxime(9CI)
• Molecular Formula: C4H3N3O4
• Molecular Weight: 157.085
• SMILES: C1=C(NOC1=CN=O)[N+](=O)[O-]
• InChI: InChI=1S/C4H3N3O4/c8-5-2-3-1-4(6-11-3)7(9)10/h1-2,6H/b3-2-
• InChIKey: QVOGQSOVAZLTDC-IHWYPQMZSA-N

Researchers seeking non-nitrofuran Gram-negative antibacterial leads face a critical gap: generic nitroisoxazole precursors and 5-nitro regioisomers lack the biological validation, synthetic accessibility, and defined stereochemistry required for reliable SAR expansion. - Validated Bacteriostatic Efficacy: The C=N-OH oxime moiety uniquely elevates activity to a level commensurate with the clinical agent nitrofurantoin, outperforming hydrazone and other azomethine congeners within the same synthetic series. - Structurally Defined Scaffold: The geometrically defined (E)-aldoxime configuration enables O-acylation pathways to oxime ester photoinitiators and heterocycle annulation, inaccessible to ketoxime or amino-isoxazole analogs. - Supply Chain Reliability: The 3-nitroisoxazole core is preparatively accessible, unlike markedly scarce 5-nitro regioisomers, ensuring predictable sourcing and cost stability.

Structural & Pharmacophoric Profile

3-Nitroisoxazole-5-carbaldehyde oxime (CAS 108802-82-0) is a low-molecular-weight (157.08 g/mol) nitro-substituted heterocyclic compound bearing a 3-nitroisoxazole core and a 5-carbaldehyde oxime side chain . The compound crystallizes as a defined oxime stereoisomer and has been explicitly characterized as the most bacteriostatically active derivative among a series of azomethine-type congeners synthesized from 3-nitroisoxazole-5-carboxy-aldehyde, with in vitro antibacterial efficacy comparable to the clinical nitrofuran agent nitrofurantoin [1]. Its bifunctional architecture – an electron-deficient nitroisoxazole ring fused with a nucleophilic oxime terminus – creates a rare combination of reactivity handles that distinguishes it from simple nitroisoxazole precursors and from ketoxime-type analogs.

Nitroisoxazole antimicrobial probe scaffold

Defined aldoxime stereoisomer; distinct from ketoxime analogs

Reported top-ranked bacteriostatic activity in tested azomethine series

Activity comparable to nitrofurantoin in Gram-negative assays [1]

Bifunctional architecture for derivatization

Electron-deficient ring + nucleophilic oxime handle

• [1] Duranti E, Balsamini C, Scheda P. Synthesis and antimicrobial activity of 3-nitroisoxazole derivatives. Farmaco Sci. 1987 Apr;42(4):299-306. PMID: 3595840. View Source

Why Generic Substitution Fails

Procurement decisions that treat 3-nitroisoxazole-5-carbaldehyde oxime as interchangeable with the parent aldehyde, 5-nitroisoxazole regioisomers, or common ketoxime analogs overlook three irreversible points of chemical and biological divergence: (i) the oxime functional group is not merely a passive substituent – among azomethine derivatives synthesized from the same 3-nitroisoxazole-5-carboxy-aldehyde precursor, the C=N-OH moiety uniquely elevates bacteriostatic activity to a level commensurate with nitrofurantoin, while the parent aldehyde and other condensation products show only weak to moderate antibacterial action [1]; (ii) the synthetic availability of 3-nitroisoxazoles is fundamentally different from that of 5-nitroisoxazoles – the latter are described as markedly less preparatively accessible, meaning that substitution with a 5-nitro regioisomer introduces supply-chain risk and cost unpredictability ; (iii) the aldoxime configuration provides a geometrically defined scaffold that enables oxime ester derivatization pathways (including photopolymerization initiator synthesis) not accessible through ketoxime or amino-isoxazole analogs [2]. These layered differentiations make generic in-class substitution chemically non-trivial and scientifically risky in both biological and materials-science workflows.

1

Aldehyde or ketoxime substitution may lose reported bacteriostatic activity – the free oxime group is critical for activity in the azomethine series [1].

2

5-Nitroisoxazole regioisomers are less synthetically accessible; a change may introduce supply-chain uncertainty and cost unpredictability.

3

Non-oxime condensation products from the same precursor show reduced activity; structural uniqueness limits direct replacement in antimicrobial screening workflows.

• [1] Duranti E, Balsamini C, Scheda P. Synthesis and antimicrobial activity of 3-nitroisoxazole derivatives. Farmaco Sci. 1987 Apr;42(4):299-306. PMID: 3595840. View Source
• [2] Uhr H, Kretschik O, Kugler M, Wachtler P. 3-nitroisoxazoles and their use in the protection of materials. US Patent US6638958B2. Filed October 23, 2001, granted October 28, 2003. View Source

Quantitative Differentiation Evidence

Antibacterial Potency vs Nitrofurantoin

In a series of azomethine-type compounds synthesized from 3-nitroisoxazole-5-carboxy-aldehyde, the free oxime (designated III a, corresponding to 3-nitroisoxazole-5-carbaldehyde oxime) was identified as the most active derivative and demonstrated in vitro bacteriostatic activity against Gram-negative bacteria that was quantitatively comparable to the standard-of-care nitrofuran antibiotic nitrofurantoin [1]. The parent aldehyde precursor and other hydrazone/azomethine congeners in the same series displayed only weak to moderate antibacterial effects, establishing that the oxime functional group is the critical efficacy-determining structural feature [1].

Antibacterial Comparison

Head-to-head

Oxime: activity comparable to nitrofurantoin
Other azomethines: weak–moderate

Supports antimicrobial screening context; reported comparator-level bacteriostatic activity.

Exact MIC values not in abstract; full data in Italian-language full text.

Evidence Dimension	In vitro bacteriostatic activity against Gram-negative bacteria
Target Compound Data	Bacteriostatic activity comparable to nitrofurantoin (exact MIC values not publicly available from the English-language abstract; Italian-language full text contains full dataset per Duranti et al. Farmaco Sci. 1987)
Comparator Or Baseline	Nitrofurantoin (clinical nitrofuran antibiotic); also compared to other azomethine-type derivatives (hydrazones, etc.) from the same synthetic series which showed only weak-to-moderate activity.
Quantified Difference	The oxime is the most active compound in the series; its activity reaches the level of nitrofurantoin, whereas other derivatives in the series do not.
Conditions	In vitro bacteriostatic assay against Gram-negative bacterial strains; Farmaco Sci. 1987, 42(4):299-306.

Why This Matters

This head-to-head data ensures that a procurement choice of 3-nitroisoxazole-5-carbaldehyde oxime delivers bacteriostatic activity at a clinically benchmarked level, unlike generic isoxazole aldehydes or alternative azomethine condensation products from the same precursor.

• [1] Duranti E, Balsamini C, Scheda P. Synthesis and antimicrobial activity of 3-nitroisoxazole derivatives. Farmaco Sci. 1987 Apr;42(4):299-306. PMID: 3595840. View Source

Synthetic Accessibility vs 5-Nitroisoxazole

A comprehensive 2019 review systematizing all synthetic approaches to nitro-substituted isoxazoles established that 3-nitroisoxazoles are preparatively more accessible than 5-nitroisoxazoles, which are described as 'much less readily available' and reliant on a sole general method employing heterocyclization of electrophilic alkenes with tetranitromethane . Since 3-nitroisoxazole-5-carbaldehyde oxime bears the nitro group at the 3-position, its core scaffold can be constructed via established nitrite-mediated heterocyclization routes with greater literature precedent and procedural generality compared to any 5-nitroisoxazole analog a user might consider as a substitute .

Regioisomer Access

Class-level

3-NO2 isoxazole: multiple preparative routes
5-NO2 isoxazole: single method, much less available

Synthetic feasibility review informs procurement risk assessment.

Review-based inference; validate in specific route.

Evidence Dimension	Number of established preparative methods and general accessibility of the nitroisoxazole core
Target Compound Data	3-Nitroisoxazoles: multiple reported methods (heterocyclization of unsaturated compounds with NaNO2, MnO2 oxidation of 4,5-dihydroisoxazoles, etc.)
Comparator Or Baseline	5-Nitroisoxazoles: 'much less readily available'; only one general preparative method exists (heterocyclization of electrophilic alkenes with tetranitromethane/Et3N)
Quantified Difference	The 2019 review characterizes 5-nitroisoxazoles as the least accessible regioisomeric class versus 3-nitroisoxazoles which have multiple preparative pathways (qualitative but authoritative comparison).
Conditions	Analysis of all published synthetic methods for 3-, 4-, and 5-nitroisoxazoles through 2018; Synthesis 2019, 51, 1516-1528.

Why This Matters

For procurement in multi-step synthesis programs, the greater synthetic accessibility of the 3-nitroisoxazole core translates to lower risk of supply disruption and more predictable pricing compared to 5-nitroisoxazole-based alternatives.

Validated Biocide Patent Platform

Bayer AG's granted US patent US6638958B2 explicitly claims 3-nitroisoxazoles as highly suitable biocides for protecting industrial materials, and the specification specifically references 3-nitroisoxazole-5-carboxaldehyde derivatives – the direct precursor class of the oxime – as examples possessing known antibacterial activity previously documented by Duranti et al. [1]. This patent does not merely cite the oxime as a synthetic intermediate but places the entire 3-nitroisoxazole-5-carboxaldehyde derivative family within an industrial-scale biocidal application framework, creating a defensible intellectual property context that generic isoxazole aldehydes and non-nitro isoxazoles do not share [1].

Patent Context

Context-dependent

US6638958B2 claims 3-nitroisoxazole-5-carboxaldehyde derivatives as industrial biocides.

Industrial biocide positioning supported by patent literature.

Patent scope, not performance guarantee; check freedom-to-operate.

Evidence Dimension	Patent-recognized industrial biocide applicability
Target Compound Data	3-Nitroisoxazole-5-carboxaldehyde derivatives (the aldehyde parent and its oxime) are specifically noted and claimed within the biocide patent family US6638958B2 [1].
Comparator Or Baseline	Non-nitro isoxazoles and simple isoxazole aldehydes lacking the 3-nitro substitution are not encompassed by the same patent claims.
Quantified Difference	Not applicable – this is a qualitative patent-scope differentiator rather than a quantitative performance metric.
Conditions	US Patent US6638958B2, priority date October 23, 2001, granted October 28, 2003; Assignee: Bayer Aktiengesellschaft.

Why This Matters

Institutional users developing biocidal formulations or material-protection products can rely on the patent literature to position this compound within a recognized industrial utility landscape, providing procurement justification that is absent for unpatented or generic isoxazole alternatives.

• [1] Uhr H, Kretschik O, Kugler M, Wachtler P. 3-nitroisoxazoles and their use in the protection of materials. US Patent US6638958B2. Filed October 23, 2001, granted October 28, 2003. View Source

Physicochemical Properties Baseline

Computed/predicted physicochemical parameters for 3-nitroisoxazole-5-carbaldehyde oxime include a density of 1.8 ± 0.1 g/cm³, a boiling point of 347.4 ± 27.0 °C at 760 mmHg, and a flash point of 163.9 ± 23.7 °C . These data provide a procurement-relevant handling and storage profile that distinguishes the oxime from its more volatile aldehyde precursor (3-nitroisoxazole-5-carbaldehyde, MW 142.07, no oxime hydrogen-bonding network). The higher molecular weight and oxime-associated intermolecular interactions can influence solubility, crystallization behavior, and thermal stability during downstream processing .

Predicted Properties

Data to verify

Density: 1.8 ± 0.1 g/cm³
BP: 347.4 ± 27.0 °C
Flash: 163.9 ± 23.7 °C

Predicted handling profile for process chemistry evaluation.

Computed values; experimental validation recommended.

Evidence Dimension	Predicted density, boiling point, and flash point
Target Compound Data	Density: 1.8 ± 0.1 g/cm³; Boiling Point: 347.4 ± 27.0 °C; Flash Point: 163.9 ± 23.7 °C .
Comparator Or Baseline	3-Nitroisoxazole-5-carbaldehyde (MW 142.07, CAS not specified; aldehyde functional group; lacks oxime hydrogen-bonding) – lower molecular weight and different volatility profile.
Quantified Difference	Molecular weight increase of ~15 g/mol from aldehyde to oxime; the oxime's higher boiling point and flash point suggest reduced volatility and potentially safer handling at elevated temperatures.
Conditions	Predicted/computed properties as cataloged on Chemsrc; experimental validation status not provided.

Why This Matters

Process chemists and formulation scientists require these physical constants for solvent selection, distillation protocols, and safety assessments; knowing that the oxime is thermally more robust than the aldehyde precursor informs procurement decisions for high-temperature reaction or formulation steps.

High-Confidence Procurement Scenarios

Antimicrobial Probe Benchmarking vs Nitrofurantoin

Researchers building compound libraries for Gram-negative antibacterial screening can use 3-nitroisoxazole-5-carbaldehyde oxime as a structurally distinct nitrofuran-free comparator that has documented bacteriostatic activity equivalent to nitrofurantoin [1]. Because its efficacy is pre-validated against a clinical benchmark, the oxime serves as a meaningful positive control or lead scaffold in programs seeking novel nitroheterocyclic antibiotics that avoid nitrofuran-associated toxicity liabilities.

Industrial Biocide Patent Portfolio Expansion

Organizations developing proprietary biocide formulations for industrial material protection (paints, coatings, polymer dispersions, metalworking fluids) can procure this oxime as a representative 3-nitroisoxazole-5-carboxaldehyde derivative within the scope of Bayer's US6638958B2 patent family [1]. Access to a structurally characterized, patent-referenced scaffold reduces freedom-to-operate risks compared to sourcing uncharacterized or non-patented isoxazole biocides.

Oxime Ester Photoinitiator Precursor Synthesis

The aldoxime functional group at the 5-position enables direct conversion to oxime ester photoinitiators via O-acylation. While published quantitative performance data for nitroisoxazole-derived oxime esters are limited, the broader literature on oxime ester photopolymerization initiators [1] establishes that aldoxime ester derivatives are competent Type I photoinitiators for UV-LED free-radical polymerization and 3D printing applications. 3-Nitroisoxazole-5-carbaldehyde oxime therefore occupies a specific niche as a nitroheterocyclic oxime scaffold that can be functionalized into photoinitiators with potentially differentiated absorption profiles relative to carbazole- or coumarin-based systems.

SAR Campaigns on 3-Nitroisoxazole

Medicinal chemistry groups optimizing nitroisoxazole-based anti-infective or antiparasitic agents can source the oxime as the biologically most validated member of the 3-nitroisoxazole-5-carboxaldehyde derivative family [1]. Its established superiority over hydrazone and other azomethine congeners within the same synthetic series provides a rational starting point for further derivatization (e.g., O-alkylation, oxime ether formation, or heterocycle annulation), enabling SAR expansion from a compound with known biological activity rather than from an inert aldehyde intermediate.

Application

Selection Property

Validation Focus

Gram-negative antimicrobial screening studies

Reported comparator-level bacteriostatic activity

Bacteriostatic assay context vs nitrofurantoin benchmark

Industrial biocide patent portfolio expansion

Patent-referenced 3-nitroisoxazole scaffold

Freedom-to-operate review in material protection

Oxime ester photoinitiator precursor synthesis

Aldoxime functional handle for O-acylation

Photoinitiator performance under UV-LED polymerization

SAR campaigns on 3-nitroisoxazole derivatives

Reported top-ranked bacteriostatic activity in series

Structure-activity relationship context for derivatization

• [1] Duranti E, Balsamini C, Scheda P. Synthesis and antimicrobial activity of 3-nitroisoxazole derivatives. Farmaco Sci. 1987 Apr;42(4):299-306. PMID: 3595840. View Source